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Compound of Interest |

Compound Name: 6-lodoindolin-2-one
CAS No.: 919103-45-0
Cat. No.: B3030561
. J

Executive Summary: Immediate Directives

6-lodoindolin-2-one (CAS: 919103-45-0 / 202422-44-0) is a halogenated organic solid.[1][2] It
must not be treated as general organic waste. Due to the iodine content, improper incineration
can release corrosive acid gases (

and
), damaging standard combustion equipment and violating emissions standards.

Core Safety Rules:
 Strict Segregation: Dispose of only in Halogenated waste streams.
» No Oxidizers: Never mix with strong oxidizers or acids; this risks evolving toxic iodine vapor.

e Solid vs. Solution: Segregate pure solids from solvent-based waste to minimize disposal
costs.[1]

Chemical Profile & Hazard Identification

Understanding the chemical nature of the substance is the first step in a self-validating safety
protocol.[1]
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Property Data Operational Implication

Requires high-temperature
Chemical Structure Halogenated Indolinone incineration with acid
scrubbers.[1]

] Standard PPE (Nitrile gloves,
Irritant (H315, H319), STOT )
Hazard Class safety glasses, lab coat) is
SE 3 (H335)
mandatory.

) ] Dust generation is a primary
Physical State Solid (Powder/Crystal) ) o ]
inhalation risk during transfer.

o - ) o Store in amber glass; keep
Reactivity Sensitive to Light/Oxidizers ) )
away from nitrates/peroxides.

Expert Insight: The "lodo" substituent is a weak leaving group in biological contexts but a
significant factor in waste management. In a waste incinerator, iodine does not burn like carbon;
it forms corrosive gases. Therefore, this waste goes to facilities equipped to handle

"Halogenated Organics."[3]

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization

Before moving the container, determine the state of the waste.[3]

e Scenario A: Pure Solid (Expired/Surplus): Keep in original container if possible, or transfer to
a wide-mouth HDPE jar.

e Scenario B: Reaction Mixture (Liquid): If dissolved in a solvent (e.g., DMSO, DMF), the entire
mixture is now Halogenated Solvent Waste.
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Phase 2: Segregation (The "Golden Rule")

Do NOT pour 6-lodoindolin-2-one solutions into "Non-Halogenated" (General Organic) waste
drums.

o Why? Non-halogenated waste is often used for fuel blending (energy recovery). Halogens
poison the catalysts used in cement kilns and corrode standard burners.

e Action: Use a dedicated container labeled "HALOGENATED WASTE ONLY."

Phase 3: Containerization & Labeling

e Select Container:
o Solids: Double-bag in thick polyethylene bags or place in a screw-top HDPE jar.

o Liquids: Amber glass bottles (preferred) or HDPE carboys. Avoid metal cans if free iodine
is suspected (corrosion risk).

e Labeling:
o Must read: "Hazardous Waste - Halogenated Organic."[1][4]

o Add Hazard Warning: "lrritant.”

Phase 4: Spill Management

If a spill occurs during transfer:
e Do not use water initially. Water spreads the contamination.
e Dry Cleanup: Use a scoop or dust pan for solids. Place in a waste jar.

o Wet Cleanup: Wipe residue with a solvent-dampened pad (Acetone/Ethanol) and place the
pad in the solid hazardous waste bin.

Decision Logic & Workflow

The following diagram illustrates the critical decision points for compliant disposal.
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Waste Generation:
6-lodoindolin-2-one

Is the waste Solid or Liquid?

Pure Substance Reaction Mix

Solid Waste Liquid/Solution

CRITICAL CHECK:
Is the solvent Halogenated?

Containerize:
Wide-mouth HDPE Jar
or Original Bottle

No (But must now be treated as Halogenated)

Stream: Halogenated Solvents Stream: Mixed Halogenated
(e.g., DCM, Chloroform) (Trace 6-lodo in Acetone/Methanol)

Containerize:
Amber Glass or HDPE Carboy

Labeling:

'‘Hazardous Waste - Halogenated Organic'
List all Constituents

Final Disposal:
High-Temp Incineration
(with Acid Gas Scrubbing)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and packaging halogenated indolinone waste.
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Regulatory Framework (RCRA & EPA)[1][5]

While 6-lodoindolin-2-one is not typically a "Listed" waste (P or U list) by specific name, it is
regulated based on its characteristics and chemical class.[1]

 RCRA Classification: Under the Resource Conservation and Recovery Act (RCRA), this falls
under Halogenated Organic Compounds (HOCs).[5]

o Land Ban: Halogenated organics are generally prohibited from land disposal (Land Disposal
Restrictions - LDR) and must be incinerated.[1]

e Waste Codes:
o If spent solvents are present (e.g., Methylene Chloride), use F002.[6]

o If pure substance, it is often classified as D001 (Ignitable, if in flammable solvent) or
simply Hazardous Waste under state-specific "Toxic" criteria.

Compliance Check: Always consult your institution's EHS (Environmental Health & Safety)
officer before final tag-out.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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